Cas no 5021-33-0 ((1-Methylpyrrolidin-3-yl)methanol)

• Product Name: (1-Methylpyrrolidin-3-yl)methanol
• CAS No: 5021-33-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD08059753
• CID: 377931
• PubChem ID: 295970
• Update Time: 2025-06-11

(1-Methylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-pyrrolidin-3-yl)-methanol
• (1-methylpyrrolidin-3-yl)methanol
• (1-methylpyrrolidin-3-yl)methanol(SALTDATA: FREE)
• 3-Pyrrolidinemethanol,1-methyl-
• 1-Methyl-2-hydroxymethyl-pyrrolidin
• 1-methyl-3-hydroxymethylpyrrolidine
• 3-Pyrrolidinemethanol,1-methyl
• methyl-1 methanol-3 pyrrolidine
• CS-0005413
• NSC-165644
• PB31861
• MFCD17015956
• SY098600
• 3-Pyrrolidinemethanol, 1-methyl-
• A871639
• J-004446
• BCP30736
• SB37369
• (S)-(1-Methyl-3-pyrrolidinyl)methanol
• NPWMWLAPRVMNBN-UHFFFAOYSA-N
• AM803966
• NSC239753
• EN300-113523
• NSC-239753
• AS-39527
• NSC165644
• 1-methyl-3-pyrrolidinemethanol
• J-503626
• (1-Methyl-3-pyrrolidyl)methanol
• MFCD08059753
• (R)-1-Methylpyrrolidine-3-methanol
• FT-0683688
• DTXSID60304410
• MFCD17015955
• AKOS005174056
• SY023473
• 3-pyrrolidinemethanol, 1-methyl- pound>>1-Methyl-3-pyrrolidinemethanol;(1-Methyl-3-pyrrolidyl)methanol
• 3-(Hydroxymethyl)-N-methylpyrrolidine
• (1-methylpyrrolidin-3-yl) methanol
• Z976730728
• 5021-33-0
• SCHEMBL731818
• SY259236
• 3-(Hydroxymethyl)-1-methylpyrrolidine
• PB34858
• F2147-0775
• (S)-(1-METHYL-PYRROLIDIN-3-YL)-METHANOL
• (R)-(1-Methyl-pyrrolidin-3-yl)-methanol
• ALBB-013303
• DB-071131
• (1-Methylpyrrolidin-3-yl)methanol

• MDL： MFCD08059753
• Inchi： 1S/C6H13NO/c1-7-3-2-6(4-7)5-8/h6,8H,2-5H2,1H3
• InChI Key： NPWMWLAPRVMNBN-UHFFFAOYSA-N
• SMILES： OCC1CN(C)CC1

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 0

Experimental Properties

• Density: 0.973
• Boiling Point: 141.7 ℃ at 760 mmHg
• Flash Point: 41.2°C
• Refractive Index: 1.468
• PSA: 23.47000
• LogP: -0.13170

(1-Methylpyrrolidin-3-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (1-Methylpyrrolidin-3-yl)methanol

Comprehensive Analysis of (1-Methylpyrrolidin-3-yl)methanol (CAS No. 5021-33-0): Properties, Applications, and Industry Trends

(1-Methylpyrrolidin-3-yl)methanol (CAS No. 5021-33-0) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This pyrrolidine derivative features a hydroxyl-functionalized side chain, making it valuable for synthetic modifications. Its molecular structure combines a 1-methylpyrrolidine core with a hydroxymethyl group at the 3-position, offering unique reactivity in nucleophilic substitutions and esterification reactions. Researchers frequently explore its role as a chiral building block in asymmetric synthesis due to its stereogenic center.

Recent studies highlight the compound's significance in drug discovery pipelines, particularly for CNS-targeting therapeutics. The pyrrolidine methanol scaffold demonstrates excellent blood-brain barrier permeability, sparking interest in neurological applications. Analytical techniques like HPLC purity analysis and NMR characterization confirm its structural integrity, with typical purity grades exceeding 98% for research applications. The compound's physicochemical properties—including water solubility (≥50 mg/mL) and melting point range (72-75°C)—make it suitable for various formulation studies.

Industry trends show increased demand for high-purity heterocyclic compounds, driven by advancements in small molecule drug development. The 5021-33-0 material often appears in patent literature for dopamine receptor modulators and serotonergic agents, reflecting its pharmacological relevance. Synthetic protocols frequently employ reductive amination or Grignard reactions for its production, with recent optimizations focusing on green chemistry principles to reduce environmental impact.

Quality control standards for (1-Methylpyrrolidin-3-yl)methanol emphasize residual solvent monitoring and heavy metal limits, complying with ICH guidelines. Storage recommendations typically specify 2-8°C under inert atmosphere to maintain stability. The compound's structure-activity relationships are actively investigated through computational chemistry approaches, including molecular docking studies with various biological targets.

Emerging applications include its use as a ligand precursor in catalytic systems and as a monomer for specialty polymers. The scientific community continues exploring its potential in bioconjugation chemistry and prodrug design, with particular attention to its metabolic stability profiles. Safety assessments confirm it poses minimal environmental hazards when handled according to standard laboratory protocols.

Market analysis indicates steady growth for pharmaceutical intermediates containing the pyrrolidine methanol motif, with manufacturers developing scalable synthesis routes to meet research demand. The compound's regioselective reactivity enables precise functionalization, making it valuable for structure-activity relationship studies in medicinal chemistry programs.